Cas no 50342-04-6 (N-butyl-n',n'-diethylethane-1,2-diamine)

• Product Name: N-butyl-n',n'-diethylethane-1,2-diamine
• CAS No: 50342-04-6
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 933581
• PubChem ID: 295956
• Update Time: 2025-04-19

N-butyl-n',n'-diethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-butyl-n',n'-diethylethane-1,2-diamine
• AC1L6PB1
• N,N-Diaethyl-N'-butyl-aethylendiamin
• N,N-diethyl-N'-butyl-ethylenediamine
• N'-butyl-N,N-diethylethane-1,2-diamine
• N'-butyl-N,N-diethyl-ethane-1,2-diamine
• N-n-butyl-N-(2-diethylaminoethyl)amine
• NSC165613
• AKOS000236651
• DTXSID00304398
• SCHEMBL10814957
• NSC-165613
• 50342-04-6
• N~1~-butyl-N~2~,N~2~-diethylethane-1,2-diamine
• LQVFVMJVCVOTJT-UHFFFAOYSA-N

• Inchi： 1S/C10H24N2/c1-4-7-8-11-9-10-12(5-2)6-3/h11H,4-10H2,1-3H3
• InChI Key： LQVFVMJVCVOTJT-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCCCC

Computed Properties

• Exact Mass: 172.19412
• Monoisotopic Mass: 172.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27
• LogP: 2.10880